Cas no 412320-76-4 (3-(1-ethoxyethyl)piperidine)
3-(1-ethoxyethyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-ethoxyethyl)piperidine
- 412320-76-4
- EN300-1844323
-
- Inchi: 1S/C9H19NO/c1-3-11-8(2)9-5-4-6-10-7-9/h8-10H,3-7H2,1-2H3
- InChI Key: NMXWJGSUGKMHGU-UHFFFAOYSA-N
- SMILES: O(CC)C(C)C1CNCCC1
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 21.3Ų
3-(1-ethoxyethyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1844323-0.05g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-0.1g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-0.25g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-0.5g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-1.0g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 1g |
$1557.0 | 2023-05-26 | ||
| Enamine | EN300-1844323-2.5g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-5.0g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 5g |
$4517.0 | 2023-05-26 | ||
| Enamine | EN300-1844323-10.0g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 10g |
$6697.0 | 2023-05-26 | ||
| Enamine | EN300-1844323-1g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1844323-5g |
3-(1-ethoxyethyl)piperidine |
412320-76-4 | 5g |
$2028.0 | 2023-09-19 |
3-(1-ethoxyethyl)piperidine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-(1-ethoxyethyl)piperidine
Introduction to 3-(1-ethoxyethyl)piperidine (CAS No. 412320-76-4)
3-(1-ethoxyethyl)piperidine (CAS No. 412320-76-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique piperidine structure and ethoxyethyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(1-ethoxyethyl)piperidine.
Chemical Structure and Properties
3-(1-ethoxyethyl)piperidine is a derivative of piperidine, a six-membered heterocyclic amine with a nitrogen atom. The introduction of the 1-ethoxyethyl group at the 3-position significantly alters the physicochemical properties of the molecule. This substitution confers enhanced lipophilicity and stability, which are crucial for its biological activity and pharmacokinetic profile. The compound has a molecular formula of C9H19NO2 and a molecular weight of 169.25 g/mol.
The chemical structure of 3-(1-ethoxyethyl)piperidine can be represented as follows:
C2H5OCH(CH3)CH2N(CH2)4
This structure provides a foundation for understanding its interactions with biological systems and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 3-(1-ethoxyethyl)piperidine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the alkylation of piperidine with 1-bromo-2-ethoxypropane in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity.
Piperidine + 1-bromo-2-ethoxypropane → 3-(1-ethoxyethyl)piperidine + KBr or NaBr
An alternative method involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling, which can provide greater control over regioselectivity and stereoselectivity. These advanced synthetic strategies are particularly useful for preparing enantiomerically pure forms of 3-(1-ethoxyethyl)piperidine, which are essential for pharmaceutical applications.
Biological Activities and Mechanisms of Action
3-(1-ethoxyethyl)piperidine has been extensively studied for its biological activities, which include central nervous system (CNS) modulation, anti-inflammatory effects, and potential neuroprotective properties. One of the key mechanisms by which this compound exerts its effects is through interaction with neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic signaling pathways.
In preclinical studies, 3-(1-ethoxyethyl)piperidine has shown promise as a potential treatment for neurological disorders such as Parkinson's disease and depression. Its ability to modulate dopamine D2 receptors may help alleviate motor symptoms associated with Parkinson's disease, while its interaction with serotonin receptors could contribute to antidepressant effects.
Beyond its CNS activities, 3-(1-ethoxyethyl)piperidine also exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory conditions like rheumatoid arthritis and multiple sclerosis.
Clinical Applications and Research Developments
The potential therapeutic applications of 3-(1-ethoxyethyl)piperidine have driven significant research efforts in recent years. Clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions. Early results from phase I trials have shown that the compound is well-tolerated by patients, with no serious adverse effects reported.
In addition to its direct therapeutic applications, 3-(1-ethoxyethyl)piperidine is also being explored as a lead compound for drug discovery efforts. Its unique structure and biological activities make it an attractive starting point for developing novel drugs with improved pharmacological profiles.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 3-(1-ethoxyethyl)piperidine highlights its potential as a valuable therapeutic agent in various medical fields. As more clinical data becomes available, it is likely that this compound will find broader applications in treating neurological disorders, inflammatory conditions, and other diseases.
In conclusion, 3-(1-ethoxyethyl)piperidine (CAS No. 412320-76-4) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure, diverse biological activities, and promising clinical outcomes make it a compound to watch in the coming years.
412320-76-4 (3-(1-ethoxyethyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)